Cas no 104004-96-8 (N-Demethyl Mifepristone)

• Product Name: N-Demethyl Mifepristone
• CAS No: 104004-96-8
• MF: C₂₈H₃₃NO₂
• MW: 415.567127943039
• CID: 160166
• PubChem ID: 10070462
• Update Time: 2025-04-19

N-Demethyl Mifepristone Chemical and Physical Properties

Names and Identifiers

• Estra-4,9-dien-3-one,17-hydroxy-11-[4-(methylamino)phenyl]-17-(1-propyn-1-yl)-, (11b,17b)-
• N-Demethyl Mifepristone
• (8S,11R,13S,14S,17S)-17-hydroxy-13-methyl-11-[4-(methylamino)phenyl]-17-prop-1-ynyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• Metapristone
• N-Desmethyl-RU 486
• N-Methylaminopristone
• RU 42633
• Desmethylmifepristone
• Mifepristone Impurity 1
• N-DESMETHYL MIFEPRISTONE
• N-DesMethyl Mifepristone-D3
• 11β-[4-(Methylamino)phenyl]-17β-hydroxy-17-(1-propynyl)estra-4,9-dien-3-one
• K1P8OGJ86J
• UNII-K1P8OGJ86J
• Z3028399069
• J-001090
• DTXSID60146216
• RU-42633
• ESTRA-4,9-DIEN-3-ONE, 17-HYDROXY-11-(4-(METHYLAMINO)PHENYL)-17-(1-PROPYN-1-YL)-, (11.BETA.,17.BETA.)-
• NS00116497
• CS-0786680
• (11beta,17beta)-17-Hydroxy-11-[4-(methylamino)phenyl]-17-(1-propyn-1-yl)-estra-4,9-dien-3-one
• SCHEMBL4020579
• 17beta-hydroxy-17alpha-propynyl-11beta-(4-N-methylaminophenyl)-estra-4,9-dien-3-one
• EN300-6762714
• 104004-96-8
• HY-W740216
• (8S,11R,13S,14S,17S)-17-Hydroxy-13-methyl-11-(4-(methylamino)phenyl)-17-(prop-1-ynyl)-6,7,8,11,12,13,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• (11R,13S,14S,17S)-17-hydroxy-13-methyl-11-(4-(methylamino)phenyl)-17-(prop-1-ynyl)-6,7,8,11,12,13,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• CHEMBL1608
• Q27281827
• ESTRA-4,9-DIEN-3-ONE, 17-HYDROXY-11-(4-(METHYLAMINO)PHENYL)-17-(1-PROPYNYL)-, (11.BETA.,17.BETA.)-
• 17beta-Hydroxy-11beta-[4-(methylamino)-phenyl]-17alpha-(1-propinyl)-estra-4,9-dien-3-one
• MIFEPRISTONE, N-MONODEMETHYL
• (1S,3aS,3bS,10R,11aS)-1-hydroxy-11a-methyl-10-[4-(methylamino)phenyl]-1-(prop-1-yn-1-yl)-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
• BDBM50292750
• RU42633
• Estra-4,9-dien-3-one, 17-hydroxy-11-(4-(methylamino)phenyl)-17-(1-propynyl)-, (11beta,17beta)-
• AKOS025294003
• DTXCID8068707
• DA-65989
• ESTRA-4,9-DIEN-3-ONE, 17-HYDROXY-11-(4-(METHYLAMINO)PHENYL)-17-(1-PROPYN-1-YL)-, (11BETA,17BETA)-
• G78332
• 17beta-Hydroxy-11beta-(4-(methylamino)-phenyl)-17alpha-(1-propinyl)-estra-4,9-dien-3-one

• Inchi： 1S/C28H33NO2/c1-4-14-28(31)15-13-25-23-11-7-19-16-21(30)10-12-22(19)26(23)24(17-27(25,28)2)18-5-8-20(29-3)9-6-18/h5-6,8-9,16,23-25,29,31H,7,10-13,15,17H2,1-3H3/t23-,24+,25-,27-,28-/m0/s1
• InChI Key： IBLXOBHABOVXDY-WKWWZUSTSA-N
• SMILES： O[C@@]1(C#CC)CC[C@H]2[C@@H]3CCC4=CC(CCC4=C3[C@@H](C3C=CC(=CC=3)NC)C[C@@]21C)=O

Computed Properties

• Exact Mass: 415.25100
• Monoisotopic Mass: 415.251129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• XLogP3: 3.6

Experimental Properties

• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 83-86°C
• Boiling Point: 628.9°Cat760mmHg
• Flash Point: 334.1°C
• Refractive Index: 1.625
• Solubility: Insuluble (4.6E-5 g/L) (25 ºC),
• PSA: 49.33000
• LogP: 5.45520

N-Demethyl Mifepristone Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids